Propyne-3,3,3-d1
Overview
Description
Propyne-3,3,3-d1 is a deuterated compound of propyne, a molecule of interest in various chemical synthesis and reactions. Its unique properties and reactivity patterns have been a subject of study in the field of organic chemistry.
Synthesis Analysis
- Propyne-3,3,3-d1 can be synthesized by the action of deuterium oxide on magnesium carbide, followed by specific reactions for deuterium incorporation (Leitch & Renaud, 1952).
- Another method involves the half-deuteration of propyne-d4, which is obtained by the hydrolysis of magnesium carbide with deuterium oxide (Murahashi, Nozakura, & Yasufuku, 1964).
Molecular Structure Analysis
- Detailed molecular structure analysis of propyne and its derivatives can be conducted using techniques like high-resolution X-ray photoelectron spectroscopy, providing insights into various structural aspects (Saethre et al., 2001).
Chemical Reactions and Properties
- Propyne-3,3,3-d1 can be involved in various chemical reactions, such as Pd-catalyzed decarboxylative coupling reactions, forming diverse chemical structures (Park et al., 2011).
- The reactivity of the molecule, especially in the presence of catalysts like palladium, can lead to the formation of complex organic structures with significant applications (Xiao, Vasapollo, & Alper, 1999).
Physical Properties Analysis
- The physical properties of deuterated propyne compounds, including vapor pressures, can be experimentally determined and are crucial for understanding their behavior in various conditions (Leitch & Renaud, 1952).
Chemical Properties Analysis
- The chemical properties, such as reaction mechanisms and pathways, are influenced by the molecular structure of propyne-3,3,3-d1 and can be explored using computational and experimental methods (He et al., 2019).
Scientific Research Applications
Catalysis and Chemical Production
Studies on the catalytic processes involving glycerol hydrogenolysis highlight the role of specific catalysts in chemical production. For instance, research indicates that heterogeneous catalysts can lead to more efficient processes for producing chemicals like 1,3-propanediol, a product obtained from renewable glycerol. The performance of catalysts such as platinum, iridium, and copper shows promise for higher competitiveness in the market for such chemicals (Alisson Dias da Silva Ruy et al., 2020).
Materials Science
In materials science, the development of membranes based on poly[(1-trimethylsilyl)-1-propyne] for liquid-liquid separation has shown significant advances. These membranes are designed for applications such as the pervaporation recovery of organic products from fermentation broths and the nanofiltration separation of organics. The synthesis conditions, molecular-mass characteristics, and chain microstructure have been shown to affect the properties of these membranes, indicating their potential in various industrial applications (A. Volkov et al., 2009).
Energy and Propulsion
Research on the design of composite material chambers for solid propellant missile motors delves into the technical research on composite materials used in the aerospace industry. This review covers current design methods and the critical role of finite element analysis (FEA) in accurately characterizing the material properties of composites, which is essential for the development of effective and reliable propulsion systems (J. Szatkowski, 1985).
Safety And Hazards
properties
IUPAC Name |
3,3,3-trideuterioprop-1-yne | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4/c1-3-2/h1H,2H3/i2D3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWWATHDPGQKSAR-BMSJAHLVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70156422 | |
Record name | Propyne-3,3,3-d1 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70156422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
43.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Propyne-3,3,3-d1 | |
CAS RN |
13025-73-5 | |
Record name | Propyne-3,3,3-d1 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013025735 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Propyne-3,3,3-d1 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70156422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 13025-73-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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